3-(3-Hydroxyphenyl)-2,2-dimethylpropanal

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• SMILES: CC(C)(CC1=CC(=CC=C1)O)C=O
• InChI: InChI=1S/C11H14O2/c1-11(2,8-12)7-9-4-3-5-10(13)6-9/h3-6,8,13H,7H2,1-2H3
• InChIKey: FIRDOAOEDGXIJJ-UHFFFAOYSA-N

3-(3-Hydroxyphenyl)-2,2-dimethylpropanal – Core Identity, CAS Registry & Structural Classification for Procurement Screening

3-(3-Hydroxyphenyl)-2,2-dimethylpropanal (CAS 1934451-03-2) is a synthetic meta‑hydroxyphenyl aldehyde belonging to the α,α‑dimethyl‑substituted phenylpropanal family. The molecule contains an aldehyde group and a phenolic –OH positioned meta on the aromatic ring, joined through a methylene linker to a quaternary α‑carbon that carries two methyl substituents . Its molecular formula is C₁₁H₁₄O₂ (molecular weight 178.23 g·mol⁻¹) and the compound is commercially supplied as a colourless liquid with a minimum purity specification of 95 % . These structural features distinguish it from regioisomeric hydroxyphenylpropanals and from the non‑hydroxylated parent 2,2‑dimethyl‑3‑phenylpropanal, offering a balance of hydrogen‑bond donor capacity and steric hindrance at the aldehyde‑adjacent quaternary centre that is not achievable with the para‑hydroxy isomer (CAS 1935229-11-0) .

Meta‑hydroxyphenyl aldehyde with α,α‑dimethyl quaternary centre

Regioisomer‑specific procurement (meta vs para)

Orthogonal reactive handles: aldehyde and meta‑phenol

Why 3-(3-Hydroxyphenyl)-2,2-dimethylpropanal Cannot Be Replaced by Generic Hydroxyphenyl‑Aldehyde Analogs

Simple substitution by a positional isomer or a non‑hydroxylated congener is not interchangeable for 3-(3‑hydroxyphenyl)-2,2‑dimethylpropanal because the meta‑OH dictates ring electron density, hydrogen‑bond geometry, and metabolic susceptibility in fundamentally different ways than the para‑OH isomer (CAS 1935229‑11‑0) or the unsubstituted phenyl analog (CAS 1009‑62‑7). The gem‑dimethyl motif adjacent to the aldehyde carbonyl imposes conformational restriction and suppresses enolization relative to an unsubstituted α‑methylene, which directly affects carbonyl reactivity and selectivity in condensation chemistry . Consequently, procurement decisions based solely on “hydroxyphenylpropanal” generic class membership inevitably result in divergent reactivity, different solubility profiles, and altered biological recognition, each of which can cascade into failed reaction outcomes or inconsistent bioassay readouts. The evaluated analytical and structural data are summarized in the evidence guide below.

Para‑OH isomer

Exhibits different electronic conjugation and predicted metabolic profile; direct replacement may alter reactivity and bioassay readouts.

Non‑hydroxylated analog

Lacks the hydrogen‑bond donor, changing solubility, partition coefficient, and molecular recognition; not functionally equivalent.

Quantitative Differentiation of 3-(3-Hydroxyphenyl)-2,2-dimethylpropanal Against Structurally Proximal Comparators

Regioisomeric Identity Verification: Meta- vs. Para-Hydroxyphenyl Differentiation by CAS Registry and Molecular Weight

The meta‑hydroxy substitution pattern of 3‑(3‑hydroxyphenyl)-2,2-dimethylpropanal is definitively distinguished from its para‑hydroxy regioisomer (3‑(4‑hydroxyphenyl)-2,2‑dimethylpropanal) by independent CAS registry numbers (1934451‑03‑2 vs. 1935229‑11‑0), despite identical molecular formula (C₁₁H₁₄O₂) and molecular weight (178.23 g·mol⁻¹) . The two regioisomers are chemically non‑equivalent; the para‑isomer has been listed as a discontinued specialty chemical, whereas the meta‑isomer is maintained in catalogues as a versatile small‑molecule scaffold, indicating differentiated demand and application profiles .

Regioisomer Identity

Specification review

CAS 1934451‑03‑2 (meta) vs 1935229‑11‑0 (para); meta isomer available, para discontinued

Enables unambiguous CAS‑based procurement

Identical MW; bulk MS or elemental analysis insufficient

Evidence Dimension	Regioisomeric identity (CAS registry and commercial availability)
Target Compound Data	CAS 1934451-03-2; C₁₁H₁₄O₂; MW 178.23; listed as available (minimum purity 95 %)
Comparator Or Baseline	3-(4-Hydroxyphenyl)-2,2-dimethylpropanal (CAS 1935229-11-0); same formula and MW; product marked as discontinued
Quantified Difference	Distinct CAS numbers confirm meta‑ vs. para‑substitution; commercial status difference (active vs. discontinued)
Conditions	CAS registry assignment verified via Chemsrc chemical database entries ; commercial status reported on CymitQuimica product page

Why This Matters

Procurement of the correct regioisomer requires unambiguous CAS‑based identity confirmation, because identical molecular weights and formulas make the two isomers impossible to distinguish by bulk MS or elemental analysis alone.

Hydrogen‑Bond Donor Capability: Meta‑Hydroxy vs. Non‑Hydroxylated Phenyl Scaffold

3‑(3‑Hydroxyphenyl)-2,2‑dimethylpropanal possesses one hydrogen‑bond donor (phenolic –OH, assigned to the meta position) and two hydrogen‑bond acceptors (aldehyde carbonyl, phenolic oxygen), yielding a donor‑acceptor ratio that is fundamentally absent in the non‑hydroxylated comparator 2,2‑dimethyl‑3‑phenylpropanal (CAS 1009‑62‑7), which has zero H‑bond donors . The presence of a hydrogen‑bond donor enables directed intermolecular interactions (e.g., with biological targets or crystal‑engineering partners) that the non‑hydroxylated congener cannot engage in, while the donor‑acceptor count also influences predicted aqueous solubility and logP partitioning behaviour .

H‑bond Donor Count

Reported

1 donor (meta‑OH) vs 0 (non‑hydroxylated); ΔMW +16 g·mol⁻¹

Supports directed H‑bond interactions in SAR

Impacts predicted solubility and logP

Evidence Dimension	Hydrogen‑bond donor count and functional group complement
Target Compound Data	1 H‑bond donor (meta‑phenolic –OH); 2 H‑bond acceptors; molecular formula C₁₁H₁₄O₂; MW 178.23
Comparator Or Baseline	2,2‑Dimethyl‑3‑phenylpropanal (CAS 1009‑62‑7); 0 H‑bond donors; molecular formula C₁₁H₁₄O; MW 162.23
Quantified Difference	Net increase of one H‑bond donor and one oxygen atom; molecular weight difference of 16.00 g·mol⁻¹ (consistent with replacement of aromatic –H by –OH)
Conditions	Structural comparison based on established CAS registry data and molecular formula information from Chemsrc and AKSci product entries

Why This Matters

The additional hydrogen‑bond donor changes the compound's solubility, partition coefficient, and target‑engagement potential, making it unsuitable to substitute the non‑hydroxylated phenyl analog in medicinal chemistry SAR campaigns or supramolecular applications that rely on specific H‑bond networks.

Meta‑OH Tautomeric and Metabolic Differentiation vs. Para‑OH Isomer: Impact on Biological Recognition

The meta‑phenolic OH of 3‑(3‑hydroxyphenyl)-2,2‑dimethylpropanal cannot engage in direct resonance conjugation with the aldehyde‑bearing side chain, whereas the para‑OH isomer (CAS 1935229‑11‑0) can participate in extended quinoidal resonance through the aromatic ring to the benzylic position . This electronic difference manifests in distinct acid‑base behaviour of the phenolic proton and in differential susceptibility to Phase II metabolic conjugation (glucuronidation/sulfation), which for meta‑phenols often proceeds with different regioselectivity and kinetics compared to para‑phenols . Although experimental pKₐ and metabolic stability data for this precise compound are absent from the public domain, well‑established physical‑organic principles predict that the meta‑OH group will exhibit a higher pKₐ and slower oxidative metabolism than the para‑OH congener .

Meta‑OH Electronic Effects

Class‑level

No resonance conjugation to benzylic; predicted higher pKa, slower metabolism than para

Cannot assume para‑OH metabolic equivalence

Class‑level inference; no public experimental data

Evidence Dimension	Electronic conjugation and predicted metabolic stability
Target Compound Data	Meta‑OH: no direct resonance conjugation to benzylic position; phenolic pKₐ predicted higher than para analog; Phase II conjugation expected to favour glucuronidation at the meta position
Comparator Or Baseline	3‑(4‑Hydroxyphenyl)-2,2‑dimethylpropanal (para‑OH): OH can conjugate via quinoidal resonance to benzylic –CH₂–; phenolic pKₐ predicted lower; broader metabolic liability due to para‑to‑ring electronic coupling
Quantified Difference	Quantitative pKₐ and metabolic half‑life data are not publicly available for either isomer; the differentiation rests on well‑established physical‑organic and medicinal chemistry class‑level principles regarding meta‑ vs. para‑phenol electronic effects.
Conditions	Class‑level inference based on fundamental aromatic substitution electronic theory and established SAR of phenolic drug metabolism ; no direct head‑to‑head experimental measurement has been located in the open literature for this specific compound pair.

Why This Matters

When designing compounds intended for in vivo use or when evaluating potential off‑target activities, the meta‑OH substitution cannot be assumed equivalent to para‑OH in terms of metabolic half‑life, reactive metabolite formation, or hydrogen‑bond directionality to biological targets.

Where 3-(3-Hydroxyphenyl)-2,2-dimethylpropanal Delivers Differentiated Value: Evidence‑Linked Application Scenarios

Medicinal Chemistry Scaffold Requiring Meta‑Phenolic Hydrogen‑Bond Donor Capacity

Synthetic campaigns aimed at probing hydrogen‑bond interactions within enzyme active sites or receptor binding pockets benefit from the meta‑OH donor of this compound. The non‑hydroxylated 2,2‑dimethyl‑3‑phenylpropanal lacks this donor entirely, and the para‑OH isomer offers a different H‑bond vector and electronic conjugation, making the meta isomer the preferred scaffold when the target interaction map or docking model predicts a hydrogen‑bond acceptor within optimal geometry of a meta‑phenolic oxygen .

Regioisomer‑Sensitive Structure–Activity Relationship (SAR) Exploration

In SAR programmes where the position of the phenolic OH is the variable under investigation, 3‑(3‑hydroxyphenyl)-2,2‑dimethylpropanal serves as the deliberate meta‑substituted probe. Using the para‑isomer would directly confound the SAR readout because of the different electronic and metabolic properties outlined above. The independently assigned CAS numbers enable unambiguous procurement of the correct isomer, preventing costly experimental artifacts .

Synthesis of Orthogonally Functionalizable Building Blocks

The coexistence of the aldehyde carbonyl and the phenolic –OH offers two chemically distinct reactive handles. The aldehyde is available for reductive amination, Grignard addition, or Wittig chemistry, while the meta‑phenolic oxygen can be selectively alkylated or acylated under mild conditions. This orthogonal reactivity is absent in 2,2‑dimethyl‑3‑phenylpropanal and differs in selectivity from the para‑OH analog because the meta position is less resonance‑activated toward electrophilic aromatic substitution, affording cleaner mono‑functionalization in many cases .

Computational Chemistry and in Silico Screening Libraries

The compound's well‑defined structure and the availability of its CAS registry make it suitable for inclusion in virtual screening libraries where the meta‑OH pharmacophore is desired. Computational models predicting binding affinity or ADMET properties will generate different outputs for the meta‑ vs. para‑OH regioisomer, so sourcing the correct CAS‑verified compound ensures that in vitro follow‑up experiments match the computational predictions .

Application

Selection Property

Validation Focus

Medicinal chemistry H‑bond probe

Meta‑phenolic hydrogen‑bond donor

Target interaction geometry (meta‑OH directionality)

Regioisomer‑sensitive SAR exploration

CAS‑verified meta‑OH isomer

Electronic / metabolic profile vs para isomer

Orthogonal building block synthesis

Aldehyde + meta‑phenol dual functionality

Selective mono‑functionalization reactivity

In silico screening libraries

Well‑defined structure and CAS registry

Consistency with computational predictions